Cas no 3270-98-2 (2,4-Hexadienoic acid,2-hydroxy-6-oxo-)

2,4-Hexadienoic acid,2-hydroxy-6-oxo- structure
3270-98-2 structure
Product Name:2,4-Hexadienoic acid,2-hydroxy-6-oxo-
CAS No:3270-98-2
MF:C6H6O4
MW:142.109442234039
CID:306940
PubChem ID:5280366
Update Time:2025-04-19

2,4-Hexadienoic acid,2-hydroxy-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienoic acid,2-hydroxy-6-oxo-
    • 2-hydroxy-6-oxohexa-2,4-dienoic acid
    • Hydroxymuconic semialdehyde
    • H89BYZ9XEQ
    • 2-Hydroxymuconic semialdehyde
    • 77934-57-7
    • Muconaldehydic acid, 2-hydroxy-
    • (3E,5E)-6-hydroxy-2-oxohexa-3,5-dienoic acid
    • (2E,4Z)-2-hydroxy-6-oxohexa-2,4-dienoic acid
    • SCHEMBL94290
    • MTOBWJUHQXQURZ-ZPUQHVIOSA-N
    • LMFA01030926
    • CHEBI:67110
    • (2Z,4E)-2-hydroxy-6-oxohexa-2,4-dienoic acid
    • 3270-98-2
    • 2-HYDROXY-6-OXO-2,4-HEXADIENOIC ACID
    • 2-hydroxymuconate-6-semialdehyde
    • 2,4-Hexadienoic acid, 2-hydroxy-6-oxo-, (Z,E)-
    • C00682
    • 2-Hydroxymuconate semialdehyde
    • .ALPHA.-HYDROXYMUCONIC SEMIALDEHYDE
    • 2,4-Pentadienoic acid, 5-formyl-2-hydroxy-
    • Q16977980
    • Inchi: 1S/C6H6O4/c7-4-2-1-3-5(8)6(9)10/h1-4,7H,(H,9,10)/b3-1+,4-2+
    • InChI Key: MTOBWJUHQXQURZ-ZPUQHVIOSA-N
    • SMILES: O=C(C(=O)O)/C=C/C=C/O

Computed Properties

  • Exact Mass: 142.02658
  • Monoisotopic Mass: 142.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.365
  • Boiling Point: 280.8°C at 760 mmHg
  • Flash Point: 137.9°C
  • Refractive Index: 1.548
  • PSA: 74.6

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